Cas no 282729-06-0 (DL-Proline-2-d1)

• Product Name: DL-Proline-2-d1
• CAS No: 282729-06-0
• MF: C₅H₉NO₂
• MW: 116.13662314415
• CID: 248391
• PubChem ID: 59340909
• Update Time: 2025-09-21

DL-Proline-2-d1 Chemical and Physical Properties

Names and Identifiers

• Proline-2-d
• CICC1540
• DL-PROLINE-2-D1
• 2-deuteriopyrrolidine-2-carboxylic acid
• SCHEMBL13248911
• D98940
• CS-0379990
• HY-W012908S1
• DL-Proline-2-d1, 98 atom % D
• 282729-06-0
• DL-Proline-2-d1

• Inchi： 1S/C5H9NO2/c7-5(8)4-2-1-3-6-4/h4,6H,1-3H2,(H,7,8)/i4D
• InChI Key： ONIBWKKTOPOVIA-QYKNYGDISA-N
• SMILES： OC(C1([2H])CCCN1)=O

Computed Properties

• Exact Mass: 117.07591
• Monoisotopic Mass: 116.069605276g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Melting Point: 208 °C (dec.)(lit.)
• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives